Cas no 1251689-45-8 (N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• CAS No: 1251689-45-8
• MF: C₂₄H₂₀FN₃O₄
• MW: 433.431709289551
• CID: 5798984
• PubChem ID: 49666853
• Update Time: 2025-10-29

N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• AKOS021833339
• F3406-9234
• N-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• 1251689-45-8
• N~3~-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-cinnolinecarboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-oxocinnoline-3-carboxamide

• Inchi： 1S/C24H20FN3O4/c1-31-18-12-7-15(21(13-18)32-2)14-26-24(30)22-23(29)19-5-3-4-6-20(19)28(27-22)17-10-8-16(25)9-11-17/h3-13H,14H2,1-2H3,(H,26,30)
• InChI Key： WXZUGDWLFUTYQH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=CC=CC=2C(C(C(NCC2C=CC(=CC=2OC)OC)=O)=N1)=O

Computed Properties

• Exact Mass: 433.14378429g/mol
• Monoisotopic Mass: 433.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide

N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide (CAS No. 1251689-45-8): A Comprehensive Overview

N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide (CAS No. 1251689-45-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cinnolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a 4-fluorophenyl group and a 2,4-dimethoxyphenyl moiety, contribute to its distinct pharmacological properties.

The chemical structure of N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide is characterized by a central cinnoline core with a carboxamide functional group. The 2,4-dimethoxyphenyl substituent and the 4-fluorophenyl group are key structural elements that influence the compound's biological activity and pharmacokinetic properties. These substituents enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-�� and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have shown that N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anti-inflammatory and anticancer properties, N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides. These findings suggest potential applications in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide has been studied in animal models to assess its bioavailability and metabolic stability. Results have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Furthermore, preliminary toxicology studies have indicated that it has a low toxicity profile at therapeutic doses.

The synthesis of N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide involves several steps and requires careful optimization to achieve high yields and purity. The process typically begins with the formation of the cinnoline core through a condensation reaction followed by functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

In conclusion, N-(2,4-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide (CAS No. 1251689-45-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, anticancer, and neuroprotective properties. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use.